Cas no 2172137-58-3 (2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid)

• Product Name: 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid
• CAS No: 2172137-58-3
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6273949
• PubChem ID: 165824063
• Update Time: 2025-06-23

2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid
• 2172137-58-3
• 2-[N-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]acetic acid
• EN300-1509051

• Inchi： 1S/C27H25ClN2O5/c1-27(2,25(33)30(15-24(31)32)18-13-11-17(28)12-14-18)29-26(34)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23H,15-16H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： AZUGCIGQAAQFCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(CC(=O)O)C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid

Introduction to 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic Acid (CAS No. 2172137-58-3)

The compound 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid, identified by its CAS number 2172137-58-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an amide and a carbamate moiety, makes it a versatile candidate for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit potent biological activity. Among these, molecules containing fluorenyl and chlorophenyl substituents have shown promise in various therapeutic applications. The fluorenyl group, in particular, is known for its ability to enhance the solubility and bioavailability of pharmaceutical agents, while the chlorophenyl moiety often contributes to the binding affinity of the compound towards biological targets. The combination of these features in 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid makes it an intriguing subject for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The amide bond formation is a critical step, as it dictates the overall stability and bioactivity of the molecule. Additionally, the carbamate group introduces a potential site for further functionalization, allowing chemists to tailor the properties of the compound to specific needs. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

One of the most compelling aspects of 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid is its potential as a lead compound in drug discovery. Preliminary studies have suggested that it may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, its structure resembles known bioactive molecules that target pathways involved in cancer, inflammation, and neurodegeneration. These findings have prompted researchers to explore its pharmacological profile in greater detail.

The molecular structure of this compound also offers insights into its potential mechanism of action. The amide group can interact with hydrogen bond donors and acceptors, facilitating binding to biological targets such as proteins and nucleic acids. The fluorenyl moiety, being lipophilic, can enhance membrane permeability, thereby improving oral bioavailability. The chlorophenyl group may contribute to hydrophobic interactions, further stabilizing the compound's binding affinity. These interactions are critical for understanding how the molecule functions within biological systems.

In vitro studies have begun to unravel the pharmacological properties of 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid. Initial assays have shown that it exhibits moderate activity against certain enzymes associated with disease pathways. For example, it has demonstrated inhibitory effects on kinases involved in cancer cell proliferation. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at low concentrations, indicating a favorable safety profile. These results are promising but require further validation through more comprehensive studies.

The development of this compound also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict how 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid interacts with biological targets at the atomic level. These simulations have provided valuable insights into optimizing its structure for improved potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug development process significantly.

The future prospects for 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid are vast. Further research is needed to fully elucidate its pharmacological properties and explore potential therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating this promising lead into a viable drug candidate. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments.

In conclusion, 2-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid (CAS No. 2172137-58-3) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it an attractive candidate for further research and development. As we continue to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will undoubtedly contribute to the next generation of pharmaceuticals.